Cas no 625-38-7 (3-Butenoic acid)

• Product Name: 3-Butenoic acid
• CAS No: 625-38-7
• MF: C₄H₆O₂
• MW: 86.0892415046692
• MDL: MFCD00002782
• CID: 82805
• PubChem ID: 32743
• Update Time: 2025-10-30

3-Butenoic acid Chemical and Physical Properties

Names and Identifiers

• Vinylacetic acid
• 3-Butenoic acid
• Vinylacetic acid, (3-Butenoic acid)
• But-3-enoic acid
• Vinyl acetic acid
• Acetic acid, ethenyl-
• beta-Butenoic acid
• .beta.-Butenoic acid
• 2-propenylcarboxylic acid
• PVEOYINWKBTPIZ-UHFFFAOYSA-N
• Vinylacetic acid, tech., 90%, unstabilized
• allylic acid
• Vinylessigsaeure
• 3-ButenoicAcid
• ethenylacetic acid
• 3-but-enoic acid
• 2-vinylacetic acid;
• 3-buten-1-oic acid
• CH2=CHCH2COOH
• BIDD:ER0588

• MDL： MFCD00002782
• Inchi： 1S/C4H6O2/c1-2-3-4(5)6/h2H,1,3H2,(H,5,6)
• InChI Key： PVEOYINWKBTPIZ-UHFFFAOYSA-N
• SMILES： OC(CC=C)=O
• BRN： 1699159

Computed Properties

• Exact Mass: 86.03680
• Monoisotopic Mass: 86.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 65.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Grayish yellow liquid.
• Density: 1.013 g/mL at 25 °C(lit.)
• Melting Point: −39 °C (lit.)
• Boiling Point: 163 °C(lit.)
• Flash Point: Fahrenheit: 149 ° f
  Celsius: 65 ° c
  
• Refractive Index: n20/D 1.423(lit.)
• Solubility: Fully miscible.
• PSA: 37.30000
• LogP: 0.64710
• pka: 4.34(at 25℃)
• Solubility: 。

3-Butenoic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H314-H317-H341-H351-H412
• Warning Statement： P201-P273-P280-P303+P361+P353-P304+P340+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2922 8/PG 2
• WGK Germany：2
• Hazard Category Code： 22-34-40-43-68
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Risk Phrases：R34
• Packing Group：II
• Safety Term：8
• HazardClass：8
• PackingGroup：II
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3-Butenoic acid

Properties and Applications of 3-Butenoic Acid (CAS No 625-38-7)

3-Butenoic acid, also known as methyl acrylate, is a significant compound in the field of organic chemistry and pharmaceutical research. With the chemical formula C₄H₆O₂, it is a member of the carboxylic acid class, characterized by its linear structure and a double bond between the second and third carbon atoms. This unique structural feature imparts unique reactivity, making it a valuable intermediate in synthetic chemistry and industrial applications.

The compound is formally identified by its CAS number, 625-38-7, which distinguishes it from other isomers and analogs. Its molecular structure consists of an acrylate group attached to a methyl group, resulting in a high degree of electrophilicity at the carbon-carbon double bond. This property is exploited in various chemical transformations, including polymerization, esterification, and Michael additions, which are pivotal in drug synthesis and material science.

In recent years, 3-butenoic acid has garnered attention for its role in pharmaceutical development. Researchers have been exploring its potential as a precursor in the synthesis of bioactive molecules. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The double bond in its structure allows for selective functionalization, enabling the creation of complex scaffolds that mimic natural products with therapeutic efficacy.

One of the most compelling applications of 3-butenoic acid lies in its use as a monomer in polymer chemistry. Its ability to undergo free-radical polymerization makes it an excellent candidate for producing polyacrylates, which are widely used in coatings, adhesives, and biomedical materials. These polymers exhibit desirable mechanical properties such as flexibility and durability, making them suitable for applications ranging from wound dressings to drug delivery systems.

The pharmaceutical industry has also leveraged 3-butenoic acid in the development of novel therapeutic agents. By incorporating this moiety into drug molecules, researchers can enhance bioavailability and metabolic stability. For example, studies have demonstrated that acrylate-based prodrugs can be designed to release active pharmaceutical ingredients (APIs) under specific physiological conditions, thereby improving treatment outcomes.

Advances in computational chemistry have further illuminated the potential of 3-butenoic acid as a building block for drug discovery. Molecular modeling techniques predict that modifications at the carboxylic acid end can influence binding affinity to biological targets. This insight has guided synthetic efforts toward optimizing lead compounds for diseases such as cancer and neurodegenerative disorders.

The industrial production of 3-butenoic acid typically involves catalytic processes that ensure high yields while minimizing environmental impact. Recent innovations in green chemistry have focused on developing solvent-free reactions and biocatalytic routes to enhance sustainability. Such methods align with global efforts to reduce the ecological footprint of chemical manufacturing.

Moreover, 3-butenoic acid finds utility in agrochemical formulations where it serves as an intermediate in pesticide synthesis. Its reactivity allows for the creation of compounds that protect crops from pathogens without compromising ecological balance. This application underscores its versatility across multiple sectors.

Recent research highlights the role of 3-butenoic acid in material science, particularly in designing smart polymers capable of responding to external stimuli. These stimuli-responsive materials have potential applications in robotics, sensors, and adaptive coatings. The ability to fine-tune their properties through chemical modifications makes them highly attractive for next-generation technologies.

The safety profile of 3-butenoic acid is another critical consideration in its widespread use. While it is not classified as hazardous under standard conditions, proper handling protocols must be followed to prevent exposure risks. Industrial guidelines emphasize ventilation controls and personal protective equipment (PPE) to ensure worker safety during large-scale processing.

In conclusion,3-butenoic acid (CAS No 625-38-7) remains a cornerstone compound across multiple scientific disciplines. Its structural versatility enables diverse applications from pharmaceuticals to advanced materials, driven by ongoing research into novel derivatives and synthetic methodologies. As innovation continues to unfold,3-butenoic acid will undoubtedly play an integral role in shaping future advancements.